2-(5-Chloro-2-thienyl)-5-methylpyridine

• IUPAC Name: 2-(5-chlorothiophen-2-yl)-5-methylpyridine
• InChI: InChI=1S/C10H8ClNS/c1-7-2-3-8(12-6-7)9-4-5-10(11)13-9/h2-6H,1H3
• InChI Key: YWLMKKZQBMZMED-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)C2=CC=C(S2)Cl
• Molecular Formula: C10H8ClNS
• DSSTOX Substance ID: DTXSID601281342
• Molecular Weight: 209.70 g/mol
• CAS RN: 1187163-39-8

Description

Molecular Structure Analysis

The molecular structure of “2-(5-Chloro-2-thienyl)-5-methylpyridine” would likely involve a pyridine ring attached to a thiophene ring via a carbon-carbon bond. One of the carbon atoms on the thiophene ring would be substituted with a chlorine atom.

Scientific Research Applications

Chemical Synthesis and Intermediate Use

2-(5-Chloro-2-thienyl)-5-methylpyridine, while not directly studied, is closely related to compounds that have been extensively researched for their roles in chemical synthesis. For example, 2-Chloro-5-methylpyridine is an important intermediate in the synthesis of various compounds. Studies have explored its preparation from different precursors such as 3-methylpyridine N-oxide, aminopyridine, and acetenamide, highlighting its versatility as a building block in organic synthesis (Zhao, 2003).

Pharmaceutical Applications

Compounds structurally similar to 2-(5-Chloro-2-thienyl)-5-methylpyridine have been investigated for their pharmaceutical potential. For instance, 2-chloro-5-methylpyridine derivatives have shown promising results in antimicrobial activity. A study on the photochemical E to Z isomerization of these derivatives also revealed their potential as antimicrobial agents, indicating their significance in developing new pharmaceuticals (Gangadasu et al., 2009).

Material Science Applications

In the field of material science, derivatives of pyridine, similar to 2-(5-Chloro-2-thienyl)-5-methylpyridine, have been used in the synthesis of complex compounds. For example, studies have shown the synthesis of mono-cyclometalated platinum(II) complexes using 2-chloro-4-methylpyridine as a ligand, which have applications in the development of new materials with unique electronic and optical properties (Ionkin et al., 2005).

Agricultural Chemical Research

The derivatives of pyridine have also been utilized in agricultural chemical research. For instance, 2-chloro-5-methylpyridine serves as a key intermediate in the production of certain nicotine insecticides. Its efficient synthesis and purification are crucial for the development of effective and safer agricultural chemicals (Hu, 2008).

Mechanism of Action

Target of Action

A structurally similar compound, 2-(5-chloro-2-thienyl)-n-{(3s)-1-[(1s)-1-methyl-2-morpholin-4-yl-2-oxoethyl]-2-oxopyrrolidin-3-yl}ethanesulfonamide, has been found to interact withProthrombin and Coagulation factor X . These proteins play crucial roles in the blood coagulation cascade.